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Compound of Interest

Compound Name: Amb123203

Cat. No.: B1665949

For Researchers, Scientists, and Drug Development Professionals

Abstract

Amb123203 is a potent, broad-spectrum antiviral compound that functions by inhibiting viral
budding, a critical step in the viral replication cycle. It achieves this by specifically targeting and
disrupting the interaction between the viral matrix protein VP40 and the host E3 ubiquitin ligase
Nedd4.[1][2] This technical guide provides a comprehensive overview of the available and
predicted data on the solubility and stability of Amb123203, intended to support further
research and development of this promising antiviral agent. The document outlines detailed
experimental protocols for solubility and stability testing and includes diagrams to illustrate the
compound's mechanism of action and relevant experimental workflows.

Chemical Identity
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Identifier Value

3-(2-Benzothiazolyl)-N-(3,5-dimethyl-1-phenyl-

IUPAC Name o ]
1H-pyrazol-4-yl)-1-piperidineacetamide

CAS Number 956571-77-0

Molecular Formula C25H27N50S

Molecular Weight 445.58 g/mol
O=C(NC1=C(C)N(C2=CC=CC=C2)N=C1C)CN3

SMILES
CC(C4=NC5=CC=CC=C5S4)CCC3

InChl Key JKGGFVABTBFVOC-UHFFFAOYSA-N

Solubility Data

Precise experimental solubility data for Amb123203 in various solvents is not extensively
published. However, based on its chemical structure, computational predictions and supplier
information provide valuable insights into its solubility profile.

Solvent Predicted Solubility Experimental Observation
DMSO High Soluble
) Likely soluble with potential for
Ethanol Moderate to High _
supersaturation
Water Low Predicted to be poorly soluble

Note: Predicted values are generated using online computational tools based on the SMILES
string of Amb123203. These predictions should be confirmed by experimental validation.

Stability Profile

Detailed stability studies for Amb123203 are not publicly available. The following
recommendations for stability testing are based on the International Council for Harmonisation
(ICH) Q1A(R2) guidelines for new drug substances.[1][3][4]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1665949?utm_src=pdf-body
https://www.benchchem.com/product/b1665949?utm_src=pdf-body
https://www.benchchem.com/product/b1665949?utm_src=pdf-body
https://www.gmp-compliance.org/guidelines/gmp-guideline/fda-guidance-for-industry-q1ar2stability-testing-of-new-drug-substances-and-products
https://www.ema.europa.eu/en/ich-q1a-r2-stability-testing-new-drug-substances-drug-products-scientific-guideline
https://www.fda.gov/regulatory-information/search-fda-guidance-documents/q1ar2-stability-testing-new-drug-substances-and-products
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Storage Conditions

For long-term storage, it is recommended to store Amb123203 at -20°C in a dry and dark
environment. For short-term storage (days to weeks), 0-4°C is acceptable. Stock solutions,
particularly in DMSO, should be stored at -20°C or -80°C to minimize degradation.

Recommended Stability Testing Protocol

A comprehensive stability testing program for Amb123203 should be established to evaluate
its intrinsic stability and to identify potential degradation pathways.

Condition Parameters Purpose

To establish the re-test period
25°C £ 2°C/60% RH = 5% )
or shelf life under

Long-Term Stability RH or 30°C + 2°C / 65% RH *
recommended storage
5% RH N
conditions.
To accelerate chemical
40°C £ 2°C/ 75% RH £ 5% degradation and physical

Accelerated Stabilit
y RH changes to predict the long-

term stability profile.

To identify potential
) Acid, base, oxidation, heat, degradation products and
Forced Degradation - ] o -
and photostability establish the intrinsic stability

of the molecule.

Experimental Protocols
Solubility Assessment Protocol

Objective: To determine the quantitative solubility of Amb123203 in DMSO, ethanol, and water.
Materials:
e Amb123203 (solid powder)

o Dimethyl sulfoxide (DMSO), analytical grade
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» Ethanol (200 proof), analytical grade

 Purified water (e.g., Milli-Q)

o \ortex mixer

e Thermostatic shaker

» High-performance liquid chromatography (HPLC) system with a suitable column (e.g., C18)
and detector (e.g., UV-Vis)

e Analytical balance

e Microcentrifuge

Methodology:

o Preparation of Saturated Solutions:

[e]

Accurately weigh an excess amount of Amb123203 into separate vials for each solvent.

o

Add a known volume of the respective solvent (DMSO, ethanol, or water) to each vial.

[¢]

Vortex the vials for 2 minutes to facilitate initial dissolution.

[e]

Place the vials in a thermostatic shaker set at a constant temperature (e.g., 25°C) and
agitate for 24-48 hours to ensure equilibrium is reached.

o Sample Preparation for Analysis:

o After the incubation period, visually inspect the vials to confirm the presence of
undissolved solid.

o Centrifuge the vials at high speed (e.g., 10,000 x g) for 15 minutes to pellet the
undissolved compound.

o Carefully collect an aliquot of the supernatant from each vial.
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o Dilute the supernatant with an appropriate mobile phase to a concentration within the
linear range of the HPLC calibration curve.

e HPLC Analysis:

o Develop and validate a stability-indicating HPLC method for the quantification of
Amb123203.

o Prepare a calibration curve using standard solutions of Amb123203 of known
concentrations.

o Inject the diluted samples onto the HPLC system and determine the concentration of
Amb123203 in each sample by comparing the peak area to the calibration curve.

o Calculation of Solubility:

o Calculate the solubility of Amb123203 in each solvent using the following formula:
Solubility (mg/mL) = (Concentration from HPLC (mg/mL)) x (Dilution Factor)

Stability Testing Workflow
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Planning & Setup
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Caption: A generalized workflow for conducting stability studies of Amb123203.
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Mechanism of Action: Viral Budding Inhibition

Amb123203 exerts its antiviral effect by interfering with the egress of enveloped RNA viruses,
such as Ebola and Marburg viruses. This process is critically dependent on the hijacking of the
host cell's endosomal sorting complex required for transport (ESCRT) pathway. The viral matrix
protein, VP40, contains a "late domain” with a PPxY motif that recruits the host E3 ubiquitin
ligase Nedd4. This interaction is essential for the final "pinching off" of the new virions from the
host cell membrane. Amb123203 acts as a competitive inhibitor, blocking the interaction
between the PPxY motif of VP40 and the WW domains of Nedd4, thereby preventing viral
budding and release.
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Caption: Signaling pathway of Amb123203-mediated inhibition of viral budding.

Conclusion

Amb123203 represents a promising antiviral candidate with a well-defined mechanism of
action. While comprehensive experimental data on its solubility and stability are still emerging,
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this guide provides a foundational understanding based on available information and predictive
models. The outlined protocols offer a systematic approach for researchers to further
characterize the physicochemical properties of Amb123203, which is essential for its continued
development as a potential therapeutic agent. The provided diagrams serve to visually
summarize the key processes and workflows discussed. It is imperative that the predicted data
presented herein is validated through rigorous experimental investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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